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Compound of Interest

Compound Name: 3-Hydroxypromazine

Cat. No.: B130020

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount to protecting both personnel and the
environment. This guide provides essential, step-by-step procedures for the proper disposal of
3-Hydroxypromazine, a metabolite of promazine, aligning with established laboratory safety
and chemical handling protocols. Adherence to these guidelines is critical due to the
compound's potential physiological activity and environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 3-Hydroxypromazine with the
care required for hazardous materials. The compound is a physiologically active substance that
may pose risks to reproductive health and has long-lasting toxic effects on aquatic life.

Personal Protective Equipment (PPE):

o Wear protective gloves, clothing, eye protection, and face protection.

o Work under a chemical fume hood to avoid inhalation of any dust or aerosols.
In Case of Exposure:

 Inhalation: Move to fresh air and seek medical attention.

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water.
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and consult an ophthalmologist.

 Ingestion: Rinse mouth with water and seek immediate medical attention. Do not induce
vomiting.[1]

Step-by-Step Disposal Protocol

The disposal of 3-Hydroxypromazine must comply with federal, state, and local regulations for
hazardous pharmaceutical waste.[2][3][4] Improper disposal, such as flushing down the drain
or mixing with regular trash, is prohibited and can lead to environmental contamination.[3]

e Segregation and Labeling:
o Segregate 3-Hydroxypromazine waste from non-hazardous laboratory waste.

o Use a designated, leak-proof, and clearly labeled hazardous waste container. The label
should include the chemical name ("3-Hydroxypromazine"), the words "Hazardous
Waste," and any other information required by your institution's environmental health and
safety (EHS) department.

o Waste Collection:

o Collect all materials contaminated with 3-Hydroxypromazine, including unused product,
empty containers, and contaminated labware (e.g., pipette tips, gloves), in the designated
hazardous waste container.

o For spills, collect the spillage and place it in the hazardous waste container.
o Storage:

o Store the sealed hazardous waste container in a secure, well-ventilated area, away from
incompatible materials.

o The storage area should be locked or otherwise accessible only to authorized personnel.

» Arranging for Disposal:
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o Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the waste.

o Ensure that the disposal is conducted at an approved and permitted waste disposal facility,

which will typically involve incineration for hazardous pharmaceutical waste.[3][4]

o Documentation:

o Maintain accurate records of the amount of 3-Hydroxypromazine waste generated and

disposed of, in accordance with your institution's policies and regulatory requirements.

Regulatory and Safety Data Summary

Data Point

Information

Source

Regulatory Oversight

Environmental Protection
Agency (EPA), Drug
Enforcement Administration
(DEA), State and Local

Regulations

[2](3]

Primary Disposal Method

Incineration at a permitted

hazardous waste facility

[3]

Hazard Statements

May damage fertility or the
unborn child. Toxic to aquatic

life with long lasting effects.

Prohibited Disposal

Do not dispose of down the

drain or in regular trash.

[3]

Personnel Training

All employees handling
hazardous waste

pharmaceuticals must be

[3]

trained on proper procedures.

Experimental Protocols Cited

The procedures outlined in this document are based on standard protocols for the handling and

disposal of hazardous pharmaceutical waste as mandated by regulatory bodies such as the
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EPA under the Resource Conservation and Recovery Act (RCRA).[2][3][4] Specific
experimental use of 3-Hydroxypromazine should be governed by detailed protocols
developed by the research institution, which must include a comprehensive waste
management plan.

Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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